Cas no 2549006-01-9 (2-(2,3-Dimethylphenoxy)pyrazine)

• Product Name: 2-(2,3-Dimethylphenoxy)pyrazine
• CAS No: 2549006-01-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5312724
• PubChem ID: 154829064
• Update Time: 2025-10-29

2-(2,3-Dimethylphenoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• AKOS040711010
• F6619-8983
• 2549006-01-9
• 2-(2,3-dimethylphenoxy)pyrazine
• 2-(2,3-Dimethylphenoxy)pyrazine

• Inchi： 1S/C12H12N2O/c1-9-4-3-5-11(10(9)2)15-12-8-13-6-7-14-12/h3-8H,1-2H3
• InChI Key： RVNVIMGKUXVLAV-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=CC(C)=C2C)=NC=CN=C1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 309.2±37.0 °C(Predicted)
• pka: -0.08±0.10(Predicted)

Additional information on 2-(2,3-Dimethylphenoxy)pyrazine

Comprehensive Guide to 2-(2,3-Dimethylphenoxy)pyrazine (CAS No. 2549006-01-9): Properties, Applications, and Market Insights

The chemical compound 2-(2,3-Dimethylphenoxy)pyrazine (CAS No. 2549006-01-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and versatile applications. As researchers and industries continue to explore novel compounds for advanced materials and pharmaceuticals, 2-(2,3-Dimethylphenoxy)pyrazine stands out as a promising candidate. This article delves into its chemical characteristics, synthesis methods, industrial uses, and emerging trends, providing a holistic view for professionals and enthusiasts alike.

Chemical Structure and Properties: 2-(2,3-Dimethylphenoxy)pyrazine features a pyrazine ring substituted with a 2,3-dimethylphenoxy group, which imparts distinct electronic and steric properties. The compound exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), making it suitable for various synthetic applications. Its molecular weight and precise structural configuration contribute to its stability under standard conditions, a trait highly valued in pharmaceutical intermediates and material science.

Synthesis and Industrial Production: The synthesis of 2-(2,3-Dimethylphenoxy)pyrazine typically involves the coupling of 2,3-dimethylphenol with a halogenated pyrazine derivative under controlled conditions. Recent advancements in green chemistry have led to optimized protocols that reduce waste and improve yield, aligning with the global push for sustainable manufacturing. Companies specializing in fine chemicals often produce this compound in multi-kilogram batches to meet the demands of research institutions and industrial clients.

Applications in Pharmaceuticals and Agrochemicals: One of the most exciting areas of application for 2-(2,3-Dimethylphenoxy)pyrazine is in drug discovery. Its structural motif is frequently explored as a building block for kinase inhibitors and other bioactive molecules. Additionally, agrochemical researchers have investigated its derivatives for potential use in crop protection, leveraging its ability to modulate biological pathways in pests. These applications are particularly relevant given the growing focus on precision medicine and sustainable agriculture.

Market Trends and Future Prospects: The demand for 2-(2,3-Dimethylphenoxy)pyrazine is expected to rise in tandem with advancements in personalized medicine and green chemistry. Market analysts highlight its role in next-generation therapeutics and smart materials, with patent filings increasing year-over-year. Furthermore, the compound’s compatibility with automated synthesis platforms positions it as a key player in the era of AI-driven drug discovery.

Safety and Handling: While 2-(2,3-Dimethylphenoxy)pyrazine is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment (PPE) and adherence to institutional guidelines for chemical storage. Researchers are encouraged to consult safety data sheets (SDS) for specific handling recommendations.

Conclusion: As the scientific community continues to unlock the potential of 2-(2,3-Dimethylphenoxy)pyrazine, its relevance across multiple industries is undeniable. From cutting-edge pharmaceuticals to innovative materials, this compound exemplifies the intersection of chemistry and technology. Stay updated with the latest research to leverage its full potential in your projects.